1-[(cyclopentylcarbamoyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 1-[2-(cyclopentylamino)-2-oxoethyl]triazole-4-carboxylic acid
• InChI: InChI=1S/C10H14N4O3/c15-9(11-7-3-1-2-4-7)6-14-5-8(10(16)17)12-13-14/h5,7H,1-4,6H2,(H,11,15)(H,16,17)
• InChI Key: VTPNXTMDGMLVFC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2C=C(N=N2)C(=O)O
• Molecular Formula: C10H14N4O3
• Molecular Weight: 238.24 g/mol

Description

The compound “1-[(cyclopentylcarbamoyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid” is a chemical compound with a molecular weight of 237.26. It has a structure that includes a cyclopentylcarbamoyl group and a 1,2,3-triazole ring.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,3-triazole ring, a carboxylic acid group, and a cyclopentylcarbamoyl group. The InChI code for this compound is 1S/C11H15N3O3/c15-10(13-9-3-1-2-4-9)7-14-6-8(5-12-14)11(16)17/h5-6,9H,1-4,7H2,(H,13,15)(H,16,17).

It has a molecular weight of 237.26. The storage temperature is room temperature.

Scientific Research Applications

Drug Discovery

. They are part of essential building blocks like amino acids, nucleotides, etc. .

Organic Synthesis

. .

Polymer Chemistry

. They can be used to create polymers with unique properties.

Supramolecular Chemistry

. They can form complexes with a variety of other molecules, enabling the creation of larger structures.

Bioconjugation

. They can be used to attach various biological molecules together, enabling the creation of complex bioconjugates.

Chemical Biology

. They can be used to modify biological molecules, enabling the study of their functions in a controlled manner.

Fluorescent Imaging

. They can be used to create fluorescent probes that can be used to visualize biological structures.

Materials Science

. They can be used to create materials that have unique optical, electrical, or mechanical properties.

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

The synthesis of triazoles often involves the copper-catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes, known as the CuAAC reaction . This reaction has seen applications in many areas, including bioconjugation chemistry, dendrimer and polymer synthesis, synthesis of peptidomimetics, combinatorial drug chemistry, and materials science .

In terms of pharmacokinetics, the properties of triazole derivatives can vary widely depending on their specific structures. Some factors that can influence their absorption, distribution, metabolism, excretion, and toxicity (ADME) include their size, polarity, and the presence of functional groups that can interact with biological molecules .

The action environment, or the biological context in which a compound exerts its effects, can also greatly influence its action, efficacy, and stability. Factors such as pH, temperature, the presence of other molecules, and the specific characteristics of the target cells or tissues can all play a role .